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Cat. No.: B000866 Get Quote

Abstract
This application note details a simple, rapid, and accurate UV spectrophotometric method for

the quantitative determination of sildenafil citrate in pharmaceutical tablet formulations. The

method is based on the measurement of UV absorbance in a suitable solvent, such as 0.1M

hydrochloric acid or distilled water. The procedure has been validated in accordance with

International Conference on Harmonisation (ICH) guidelines, demonstrating excellent linearity,

accuracy, and precision. This protocol is suitable for routine quality control analysis in research

and drug development settings.

Introduction
Sildenafil citrate, chemically known as 1-[[3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-

pyrazole[4,3-d]pyromidine-5-yl)-4-ethoxyphenyl]sulfonyl]-4-methylpiperazine citrate, is a potent

selective inhibitor of cyclic guanosine monophosphate (cGMP)-specific phosphodiesterase type

5 (PDE5).[1][2] It is widely used in the treatment of erectile dysfunction. Given its therapeutic

importance, it is crucial to have reliable and straightforward analytical methods for its

quantification in pharmaceutical dosage forms to ensure product quality and efficacy.

UV-Visible spectrophotometry is a widely used analytical technique in the pharmaceutical

industry due to its simplicity, speed, cost-effectiveness, and high throughput capability.[3]

Sildenafil citrate possesses chromophoric groups that allow for strong UV absorbance,

making it an ideal candidate for this analytical approach.[4]
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Principle of the Method
The quantitative determination of sildenafil citrate is based on the Beer-Lambert Law. This law

states that the absorbance of a solution is directly proportional to the concentration of the

absorbing species and the path length of the light through the solution. By measuring the

absorbance of a sildenafil citrate solution at its wavelength of maximum absorbance (λmax),

its concentration can be accurately determined using a calibration curve prepared from

standard solutions of known concentrations. The λmax for sildenafil citrate is most commonly

observed around 292-295 nm.[1][2][5]
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Beer-Lambert Law: A = εbc

Absorbance (A)

Molar
Absorptivity (ε)

Path Length (b)

Concentration (c)
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Standard Preparation

Sample Preparation

Analysis

1. Weigh 10 mg
Sildenafil Citrate API

2. Dissolve in 100 mL
0.1M HCl (Stock A)

3. Dilute Stock A to create
working standards
(e.g., 5-40 µg/mL)

Measure absorbance of
standards and samples

at λmax

For Calibration & Measurement

1. Weigh and powder
20 tablets

2. Weigh powder equivalent
to 50 mg Sildenafil

3. Dissolve in 100 mL
0.1M HCl, sonicate & filter

4. Dilute filtrate to a known
concentration within the

linearity range

For Measurement

Scan standard solution
(200-400 nm) to find λmax

(approx. 295 nm)

Plot Calibration Curve
(Absorbance vs. Conc.)

Calculate sample conc.
from regression equation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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